Calcium ionophore I
Calcium ionophore I
Brand Name:
Vulcanchem
CAS No.:
58801-34-6
VCID:
VC0005400
InChI:
InChI=1S/C38H72N2O8/c1-7-45-37(43)27-23-19-15-11-9-13-17-21-25-29-39(5)35(41)31-47-33(3)34(4)48-32-36(42)40(6)30-26-22-18-14-10-12-16-20-24-28-38(44)46-8-2/h33-34H,7-32H2,1-6H3
SMILES:
CCOC(=O)CCCCCCCCCCC[N+]1(CCN(C(=O)COC(C(OCC1=O)C)C)C)CCCCCCCCCCC(=O)OCC
Molecular Formula:
C38H72N2O8
Molecular Weight:
685.0 g/mol
Calcium ionophore I
CAS No.: 58801-34-6
Cat. No.: VC0005400
Molecular Formula: C38H72N2O8
Molecular Weight: 685.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 58801-34-6 |
|---|---|
| Molecular Formula | C38H72N2O8 |
| Molecular Weight | 685.0 g/mol |
| IUPAC Name | ethyl 12-[[2-[3-[2-[(12-ethoxy-12-oxododecyl)-methylamino]-2-oxoethoxy]butan-2-yloxy]acetyl]-methylamino]dodecanoate |
| Standard InChI | InChI=1S/C38H72N2O8/c1-7-45-37(43)27-23-19-15-11-9-13-17-21-25-29-39(5)35(41)31-47-33(3)34(4)48-32-36(42)40(6)30-26-22-18-14-10-12-16-20-24-28-38(44)46-8-2/h33-34H,7-32H2,1-6H3 |
| Standard InChI Key | CJAONIOAQZUHPN-UHFFFAOYSA-N |
| Isomeric SMILES | CCOC(=O)CCCCCCCCCCCN(C)C(=O)CO[C@H](C)[C@@H](C)OCC(=O)N(C)CCCCCCCCCCCC(=O)OCC |
| SMILES | CCOC(=O)CCCCCCCCCCC[N+]1(CCN(C(=O)COC(C(OCC1=O)C)C)C)CCCCCCCCCCC(=O)OCC |
| Canonical SMILES | CCOC(=O)CCCCCCCCCCCN(C)C(=O)COC(C)C(C)OCC(=O)N(C)CCCCCCCCCCCC(=O)OCC |
| Appearance | Assay:≥95%A solution in ethanol |
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